Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate

• IUPAC Name: methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate
• InChI: InChI=1S/C15H15N3O3/c1-10-3-4-12(15(20)21-2)6-13(10)18-14(19)5-11-7-16-9-17-8-11/h3-4,6-9H,5H2,1-2H3,(H,18,19)
• InChI Key: ZTSNOBDVWGSCGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)CC2=CN=CN=C2
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate is a chemical compound that belongs to the class of benzamides. It is a potent inhibitor of the enzyme Poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. The inhibition of PARP has been shown to sensitize cancer cells to chemotherapy and radiotherapy.

Mechanism of Action

Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate is a potent inhibitor of Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate, an enzyme involved in DNA repair. When Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate is inhibited, DNA damage accumulates, leading to cell death. Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate has been shown to be selective for Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate-1 and Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate-2, the two most important members of the Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate family.
Biochemical and Physiological Effects
Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate has been shown to have potent anti-cancer effects in pre-clinical studies. It has also been shown to reduce inflammation and improve cardiac function in animal models of inflammatory disorders and cardiovascular diseases. However, the long-term effects of Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate on human health are still unknown.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate in lab experiments is its high selectivity for Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate-1 and Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate-2. This makes it a useful tool for studying the role of these enzymes in DNA repair and cancer cell survival. However, one limitation of using Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate is its potential toxicity to normal cells. Careful dosing and monitoring are required to minimize off-target effects.

Future Directions

There are several future directions for the study of Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate. One direction is the development of more potent and selective Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate inhibitors for cancer treatment. Another direction is the investigation of the long-term effects of Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate inhibition on human health. Finally, the use of Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate in combination with other cancer therapies, such as immunotherapy, is an area of active research.

Synthesis Methods

The synthesis of Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate involves the reaction of 4-methyl-3-nitrobenzoic acid with 2-pyrimidin-5-ylacetic acid in the presence of thionyl chloride. The resulting acid chloride is then reacted with methylamine to give the final product.

Scientific Research Applications

Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate has been extensively studied for its potential use in cancer treatment. Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate inhibitors, such as Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate, have been shown to enhance the efficacy of chemotherapy and radiotherapy by inhibiting DNA repair in cancer cells. This leads to the accumulation of DNA damage, ultimately leading to cancer cell death. Methyl 4-methyl-3-[(2-pyrimidin-5-ylacetyl)amino]benzoate has also been studied for its potential use in the treatment of other diseases, such as inflammatory disorders and cardiovascular diseases.